Cas no 2098058-40-1 (7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098058-40-1
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 5727967
• PubChem ID: 121215282
• Update Time: 2025-07-10

7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2098058-40-1
• F2198-8273
• 7-(chloromethyl)-6-cyclobutyl-1-prop-2-ynylimidazo[1,2-b]pyrazole
• AKOS026725868
• 7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
• 1H-Imidazo[1,2-b]pyrazole, 7-(chloromethyl)-6-cyclobutyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C13H14ClN3/c1-2-6-16-7-8-17-13(16)11(9-14)12(15-17)10-4-3-5-10/h1,7-8,10H,3-6,9H2
• InChI Key： PBMGGYKEJLPQLU-UHFFFAOYSA-N
• SMILES： ClCC1=C2N(CC#C)C=CN2N=C1C1CCC1

Computed Properties

• Exact Mass: 247.0876252g/mol
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 3.76±0.40(Predicted)

Additional information on 7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole

Recent Advances in the Study of 7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole (CAS: 2098058-40-1)

The compound 7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole (CAS: 2098058-40-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by an imidazo[1,2-b]pyrazole core, has been explored for its role in modulating various biological targets, including kinases and other enzymes involved in critical signaling pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and potential as a lead compound in drug discovery.

One of the key areas of research involving this compound is its application in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the chloromethyl and prop-2-yn-1-yl groups in the molecule provides opportunities for further functionalization, enabling the creation of derivatives with enhanced selectivity and potency. Recent publications have highlighted the successful synthesis of analogs of 2098058-40-1, which exhibit promising inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs).

In addition to its kinase inhibitory potential, 7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole has also been investigated for its role in targeted protein degradation. The prop-2-yn-1-yl moiety, in particular, has been utilized in the design of proteolysis-targeting chimeras (PROTACs), a novel therapeutic modality that leverages the ubiquitin-proteasome system to degrade disease-causing proteins. Preliminary studies suggest that derivatives of this compound can serve as effective warheads in PROTACs, offering a new avenue for the treatment of diseases that are traditionally considered "undruggable."

Another noteworthy aspect of this compound is its potential in the field of chemical biology as a versatile scaffold for probe development. The chloromethyl group allows for facile conjugation to various reporter tags, such as fluorescent dyes or biotin, enabling the study of protein-ligand interactions in live cells. Recent work has demonstrated the utility of 2098058-40-1-based probes in elucidating the mechanism of action of small molecules in complex biological systems, providing valuable insights into their pharmacokinetics and pharmacodynamics.

Despite these promising developments, challenges remain in the optimization of 7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole for clinical applications. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on the design of prodrugs and the incorporation of solubilizing groups to improve the physicochemical properties of the compound. Additionally, computational modeling and high-throughput screening approaches are being employed to identify optimal derivatives with improved therapeutic profiles.

In conclusion, the compound 7-(chloromethyl)-6-cyclobutyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole (CAS: 2098058-40-1) represents a promising scaffold in chemical biology and medicinal chemistry, with diverse applications ranging from kinase inhibition to targeted protein degradation. Ongoing research efforts are expected to further elucidate its potential and pave the way for the development of novel therapeutics. As the field advances, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating these findings into tangible clinical benefits.